Methyl (2S,4S)-1-Boc-4-aminopyrrolidine-2-carboxylate hydrochloride
Overview
Description
Methyl (2S,4S)-1-Boc-4-aminopyrrolidine-2-carboxylate hydrochloride, also known as MBAP, is an organic compound that is used in a variety of scientific experiments. It is a chiral compound, meaning it can exist in two forms that are mirror images of each other, which makes it useful for a variety of experiments. MBAP is used in the synthesis of pharmaceuticals, in the study of protein folding, and in the development of new catalysts. We will also discuss the advantages and limitations of MBAP for lab experiments, and finally, we will explore some potential future directions for MBAP.
Scientific Research Applications
Applications in Asymmetric Synthesis
Homochiral methyl 4-aminopyrrolidine-2-carboxylates, closely related to Methyl (2S,4S)-1-Boc-4-aminopyrrolidine-2-carboxylate hydrochloride, have been utilized in asymmetric Michael additions of ketones to nitroalkenes. These compounds, derived from natural amino acids, act as organocatalysts in these reactions, offering a means to modulate asymmetric chemoselective aldol and conjugate addition reactions (Ruiz-Olalla et al., 2015).
Synthesis of Enantiopure Pyrrolizidinone Amino Acid
Enantiopure pyrrolizidinone amino acids, which include structures similar to Methyl (2S,4S)-1-Boc-4-aminopyrrolidine-2-carboxylate hydrochloride, have been synthesized for applications in biologically active peptides. These compounds serve as conformationally rigid dipeptide surrogates, aiding in the exploration of conformation-activity relationships in various peptides (Dietrich & Lubell, 2003).
Rigid Dipeptide Mimics
Further emphasizing its role in peptide research, similar structures have been developed as rigid dipeptide mimics. These compounds, such as enantiopure 6-hydroxypyrrolizidinone 3-N-(Boc)amino 8-methyl carboxylates, have been synthesized and studied for their potential applications in mimicking dipeptide structures and exploring peptide conformation-activity relationships (Rao, Pinyol & Lubell, 2007).
properties
IUPAC Name |
1-O-tert-butyl 2-O-methyl (2S,4S)-4-aminopyrrolidine-1,2-dicarboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4;/h7-8H,5-6,12H2,1-4H3;1H/t7-,8-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFYCQKLSGMAVQH-WSZWBAFRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(CC1C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H](C[C@H]1C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21ClN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00592157 |
Source
|
| Record name | 1-tert-Butyl 2-methyl (2S,4S)-4-aminopyrrolidine-1,2-dicarboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00592157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2S,4S)-1-Boc-4-aminopyrrolidine-2-carboxylate hydrochloride | |
CAS RN |
171110-72-8 |
Source
|
| Record name | 1-tert-Butyl 2-methyl (2S,4S)-4-aminopyrrolidine-1,2-dicarboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00592157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-Boc-cis-4-amino-L-proline methyl ester hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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